2-((1-((2,5-Difluorobenzyl)sulfonyl)piperidin-3-yl)oxy)-5-fluoropyrimidine
Description
2-((1-((2,5-Difluorobenzyl)sulfonyl)piperidin-3-yl)oxy)-5-fluoropyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Treatment of Immune and Inflammatory Disorders
This compound has been used in the treatment of immune and inflammatory disorders . It is part of a class of compounds that inhibit or regulate the complement cascade, a part of the immune system. These inhibitors target Factor D, a protein that plays a central role in the activation of the alternative pathway of the complement cascade . By inhibiting Factor D, these compounds can reduce the excessive activation of the complement system, which can be beneficial in treating immune and inflammatory disorders .
Complement Factor D Inhibition
The compound is used as an inhibitor of complement Factor D . Factor D plays an early and central role in the activation of the alternative pathway of the complement cascade, a part of the immune system . The inhibitors of Factor D reduce the excessive activation of the complement system .
Regulation of the Complement Cascade
The compound is used to regulate the complement cascade . The complement system is a part of the immune system that enhances the ability of antibodies and phagocytic cells to clear pathogens . This compound, by inhibiting Factor D, can regulate the complement cascade and prevent excessive activation .
Therapeutic Applications
The compound has gained significant attention in scientific research due to its potential therapeutic applications. While the specific therapeutic applications are not mentioned, the compound’s role in regulating the immune system suggests potential uses in treating a variety of diseases.
Synthesis of Other Compounds
The compound can also be used in the synthesis of other compounds . Its unique structure and properties make it a valuable starting material in the synthesis of a variety of other chemical compounds .
Research Tool
Given its unique properties and effects on the immune system, this compound is a valuable tool in research. It can be used to study the complement system, the role of Factor D, and the effects of inhibiting the complement cascade .
properties
IUPAC Name |
2-[1-[(2,5-difluorophenyl)methylsulfonyl]piperidin-3-yl]oxy-5-fluoropyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F3N3O3S/c17-12-3-4-15(19)11(6-12)10-26(23,24)22-5-1-2-14(9-22)25-16-20-7-13(18)8-21-16/h3-4,6-8,14H,1-2,5,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVYDSLKCVFQQBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)CC2=C(C=CC(=C2)F)F)OC3=NC=C(C=N3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F3N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-((2,5-Difluorobenzyl)sulfonyl)piperidin-3-yl)oxy)-5-fluoropyrimidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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